Cas no 2171412-02-3 ((3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid)

• Product Name: (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• CAS No: 2171412-02-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6317846
• PubChem ID: 165584051
• Update Time: 2025-08-02

(3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• EN300-1576123
• (3R)-3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)pentanoic acid
• 2171412-02-3

• Inchi： 1S/C25H28N2O5/c1-2-16(12-23(28)29)27-24(30)21-11-15(21)13-26-25(31)32-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-10,15-16,21-22H,2,11-14H2,1H3,(H,26,31)(H,27,30)(H,28,29)/t15?,16-,21?/m1/s1
• InChI Key： BCQKBEJBXYJKLP-ZGOJQLDESA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CC

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid

Comprehensive Analysis of (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid (CAS No. 2171412-02-3)

The compound (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid (CAS No. 2171412-02-3) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cyclopropyl ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential in targeted drug delivery and enzyme inhibition studies.

One of the most notable features of (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino acids during peptide chain assembly, ensuring high yield and purity. This compound's cyclopropyl moiety also contributes to its stability, making it suitable for applications requiring rigid molecular frameworks. Recent advancements in peptide-based therapeutics have further highlighted the importance of such building blocks in drug discovery.

In the context of current research trends, (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid aligns with the growing demand for precision medicine and bioconjugation techniques. Its compatibility with click chemistry and other modern synthetic methodologies allows for the creation of complex biomolecules with tailored functionalities. Additionally, the compound's potential in protease inhibition and receptor modulation has sparked interest in its use for treating metabolic disorders and inflammatory diseases.

From a synthetic chemistry perspective, the preparation of (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid involves multi-step organic transformations, including amide coupling and cyclopropanation. The compound's chiral center at the 3R position is critical for its biological activity, emphasizing the need for enantioselective synthesis. Researchers often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize and purify this molecule, ensuring its suitability for advanced applications.

The versatility of (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid extends to its use in biomaterial engineering. Its incorporation into hydrogels and other polymeric matrices has shown promise in controlled drug release systems. Furthermore, the compound's compatibility with green chemistry principles, such as reduced solvent usage and catalytic efficiency, aligns with the pharmaceutical industry's sustainability goals. As the demand for eco-friendly synthesis grows, this molecule is poised to play a pivotal role in next-generation therapeutic development.

In conclusion, (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid (CAS No. 2171412-02-3) represents a cutting-edge tool in modern chemistry and drug discovery. Its structural complexity, synthetic utility, and biomedical relevance make it a subject of ongoing research and innovation. As scientists continue to explore its potential, this compound is expected to contribute significantly to advancements in peptide therapeutics, materials science, and biochemical engineering.